Cas no 1523092-38-7 (7-methyl-3-(propan-2-yl)pyrazolo1,5-apyrimidine-5-carboxylic acid)

• Product Name: 7-methyl-3-(propan-2-yl)pyrazolo1,5-apyrimidine-5-carboxylic acid
• CAS No: 1523092-38-7
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 6136384
• PubChem ID: 83706254
• Update Time: 2025-06-08

7-methyl-3-(propan-2-yl)pyrazolo1,5-apyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-methyl-3-(propan-2-yl)pyrazolo1,5-apyrimidine-5-carboxylic acid
• Pyrazolo[1,5-a]pyrimidine-5-carboxylic acid, 7-methyl-3-(1-methylethyl)-
• 7-Methyl-3-propan-2-ylpyrazolo[1,5-a]pyrimidine-5-carboxylic acid
• EN300-2008034
• 7-methyl-3-(propan-2-yl)pyrazolo[1,5-a]pyrimidine-5-carboxylic acid
• 1523092-38-7

• Inchi： 1S/C11H13N3O2/c1-6(2)8-5-12-14-7(3)4-9(11(15)16)13-10(8)14/h4-6H,1-3H3,(H,15,16)
• InChI Key： ZNFUQFWYXQKVPH-UHFFFAOYSA-N
• SMILES： C12=C(C(C)C)C=NN1C(C)=CC(C(O)=O)=N2

Computed Properties

• Exact Mass: 219.100776666g/mol
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• pka: -5.94±0.41(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 7-methyl-3-(propan-2-yl)pyrazolo1,5-apyrimidine-5-carboxylic acid

Recent Advances in the Study of 7-methyl-3-(propan-2-yl)pyrazolo[1,5-a]pyrimidine-5-carboxylic acid (CAS: 1523092-38-7)

The compound 7-methyl-3-(propan-2-yl)pyrazolo[1,5-a]pyrimidine-5-carboxylic acid (CAS: 1523092-38-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrazolo[1,5-a]pyrimidine core, has shown promising potential in various therapeutic applications, particularly as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have focused on its structural optimization, pharmacokinetic properties, and mechanism of action, making it a subject of intense investigation.

One of the most notable advancements in the study of this compound is its role as a precursor in the development of kinase inhibitors. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the pyrazolo[1,5-a]pyrimidine scaffold has been identified as a privileged structure for kinase inhibition. Researchers have synthesized derivatives of 7-methyl-3-(propan-2-yl)pyrazolo[1,5-a]pyrimidine-5-carboxylic acid to explore their inhibitory effects on specific kinases, such as cyclin-dependent kinases (CDKs) and Janus kinases (JAKs). Preliminary results indicate that these derivatives exhibit potent and selective inhibition, with improved bioavailability compared to earlier analogs.

In addition to its applications in kinase inhibition, this compound has also been investigated for its potential in modulating protein-protein interactions (PPIs). PPIs are increasingly recognized as important therapeutic targets, but their modulation has traditionally been challenging due to the large and flat interaction surfaces involved. The rigid and planar structure of the pyrazolo[1,5-a]pyrimidine core makes it an ideal candidate for disrupting these interactions. Recent studies have demonstrated that derivatives of 7-methyl-3-(propan-2-yl)pyrazolo[1,5-a]pyrimidine-5-carboxylic acid can effectively bind to and disrupt specific PPIs, opening new avenues for drug discovery.

Another area of interest is the compound's potential in antimicrobial therapy. With the rise of antibiotic-resistant pathogens, there is an urgent need for novel antimicrobial agents. Researchers have explored the antibacterial and antifungal properties of this compound and its derivatives. Early findings suggest that these molecules exhibit broad-spectrum activity against a range of Gram-positive and Gram-negative bacteria, as well as fungal species. Mechanistic studies indicate that the compound interferes with microbial cell wall synthesis and DNA replication, highlighting its multifunctional nature.

Despite these promising findings, challenges remain in the development of 7-methyl-3-(propan-2-yl)pyrazolo[1,5-a]pyrimidine-5-carboxylic acid-based therapeutics. Issues such as solubility, metabolic stability, and off-target effects need to be addressed to translate these discoveries into clinically viable drugs. Recent efforts have focused on structural modifications to enhance these properties, including the introduction of solubilizing groups and the optimization of metabolic pathways. Computational modeling and high-throughput screening have been employed to identify the most promising candidates for further development.

In conclusion, 7-methyl-3-(propan-2-yl)pyrazolo[1,5-a]pyrimidine-5-carboxylic acid (CAS: 1523092-38-7) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications in kinase inhibition, protein-protein interaction modulation, and antimicrobial therapy underscore its potential as a cornerstone for the development of next-generation therapeutics. Continued research and optimization efforts are expected to yield clinically relevant compounds that address unmet medical needs in oncology, infectious diseases, and beyond.